Cas no 15001-27-1 (3,4-Dimethoxybenzylideneacetone)

3,4-Dimethoxybenzylideneacetone is a synthetic organic compound characterized by its aromatic dimethoxybenzylidene moiety conjugated with an acetone group. This yellow crystalline solid is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its conjugated double-bond system makes it a valuable precursor for further functionalization, including cyclization and condensation reactions. The compound exhibits moderate stability under standard conditions and is soluble in common organic solvents, facilitating its use in laboratory and industrial applications. Its defined molecular structure ensures consistent reactivity, making it a reliable building block for complex chemical transformations.
3,4-Dimethoxybenzylideneacetone structure
15001-27-1 structure
Product Name:3,4-Dimethoxybenzylideneacetone
CAS No:15001-27-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00014993
CID:87462
PubChem ID:5825725
Update Time:2025-06-07

3,4-Dimethoxybenzylideneacetone Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dimethoxybenzylideneacetone
    • 4-(3,4-Dimethoxy)phenyl-3-buten-2-one
    • (E)-4-(3,4-dimethoxyphenyl)-3-buten-2-one
    • (E)-4-(3,4-DIMETHOXYPHENYL)BUT-3-EN-2-ONE
    • 1-(3,4-Dimethoxyphenyl)-1-butene-3-one
    • 3-(3,4-Dimethoxyphenyl)-3-buten-2-one
    • 3,4-dimethoxybenzalacetone
    • 4-(3,4-DIMETHOXYPHENYL)-3-BUTEN-2-ONE
    • O-methyldehydrozingerone
    • trans-4-(3,4-dimethoxyphenyl)-3-buten-2-one
    • trans-4-(3,4-dimethoxyphenyl)but-3-en-2-one
    • LABOTEST-BB LT00454316
    • 3,4-DIMETHOXYBENZYLIDENEACETONE, 98+%
    • 4-(3,4-Dimethoxyphenyl)-(3E)-buten-2-one
    • 15001-27-1
    • NSC-217305
    • UNII-DBT8CR6TVM
    • DBT8CR6TVM
    • AS-64323
    • AKOS009157875
    • CHEMBL105450
    • 60234-90-4
    • 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-, (3E)-
    • MFCD00014993
    • 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-
    • NSC217305
    • NSC 217305
    • J-008652
    • SCHEMBL4937158
    • veratralacetone
    • NSC 96088
    • 4-(3,4-dimethoxyphenyl)but-3-en-2-one
    • 3-Buten-2-one, 4-(3,4-dimethoxyphenyl)-, (E)-
    • XUYBNDHXZMIALN-SNAWJCMRSA-N
    • NSC-96088
    • (3E)-4-(3,4-dimethoxyphenyl)but-3-en-2-one
    • STL235633
    • MDL： MFCD00014993
    • Inchi： 1S/C12H14O3/c1-9(13)4-5-10-6-7-11(14-2)12(8-10)15-3/h4-8H,1-3H3/b5-4+
    • InChI Key： XUYBNDHXZMIALN-SNAWJCMRSA-N
    • SMILES： O(C)C1C=C(/C=C/C(C)=O)C=CC=1OC
    • BRN： 1967327

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 35.5A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.073
  • Melting Point: 85-87°C
  • Boiling Point: 347.5°Cat760mmHg
  • Flash Point: 155.2°C
  • Refractive Index: 1.539
  • PSA: 35.53000
  • LogP: 2.30600
  • Solubility: Not determined

3,4-Dimethoxybenzylideneacetone Security Information

3,4-Dimethoxybenzylideneacetone Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3,4-Dimethoxybenzylideneacetone Pricemore >>

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